![molecular formula C23H17BrN2O2S B3001303 (5-Methyl-2-phenyl-4-phenylsulfanylpyrazol-3-yl) 2-bromobenzoate CAS No. 851126-12-0](/img/structure/B3001303.png)
(5-Methyl-2-phenyl-4-phenylsulfanylpyrazol-3-yl) 2-bromobenzoate
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Description
(5-Methyl-2-phenyl-4-phenylsulfanylpyrazol-3-yl) 2-bromobenzoate is a useful research compound. Its molecular formula is C23H17BrN2O2S and its molecular weight is 465.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
Research has shown the synthesis of structurally related compounds, such as the creation of various triazole derivatives. For instance, the synthesis of ethyl 1-[4-bromo-2-(methoxycarbonyl)phenyl)]-5-(ethylsulfanylmethyl)-1H-1,2,3-triazole-4-carboxylate involved a related reaction mechanism (Pokhodylo & Obushak, 2019).
Similar bromo-substituted compounds have been studied, showing bromine migration in reactions of halogeno derivatives with potassium amide. This highlights potential pathways for modifying similar structures (Bie, Plas, Geurtsen, & Nijdam, 2010).
Biomedical Applications
There's research on N-phenylpyrazole derivatives, demonstrating their antimicrobial activity. This suggests potential antimicrobial applications for structurally similar compounds (Farag, Mayhoub, Barakat, & Bayomi, 2008).
Another study synthesized a zinc phthalocyanine derivative, emphasizing its suitability for photodynamic therapy in cancer treatment. This indicates the relevance of similar compounds in cancer therapeutics (Pişkin, Canpolat, & Öztürk, 2020).
Research on 3-heteroarylthioquinoline derivatives for antituberculosis and cytotoxicity studies also sheds light on the potential medical uses of similar compounds (Chitra, Paul, Muthusubramanian, Manisankar, Yogeeswari, & Sriram, 2011).
Properties
IUPAC Name |
(5-methyl-2-phenyl-4-phenylsulfanylpyrazol-3-yl) 2-bromobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17BrN2O2S/c1-16-21(29-18-12-6-3-7-13-18)22(26(25-16)17-10-4-2-5-11-17)28-23(27)19-14-8-9-15-20(19)24/h2-15H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXFAIKHVLXRYDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1SC2=CC=CC=C2)OC(=O)C3=CC=CC=C3Br)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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